Cas no 2229682-21-5 (6-(2-nitroethenyl)-3H-1,2,3triazolo4,5-bpyridine)

• Product Name: 6-(2-nitroethenyl)-3H-1,2,3triazolo4,5-bpyridine
• CAS No: 2229682-21-5
• MF: C₇H₅N₅O₂
• MW: 191.146899938583
• CID: 6386808
• PubChem ID: 165667810
• Update Time: 2025-10-25

6-(2-nitroethenyl)-3H-1,2,3triazolo4,5-bpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(2-nitroethenyl)-3H-1,2,3triazolo4,5-bpyridine
• 2229682-21-5
• 6-(2-nitroethenyl)-3H-[1,2,3]triazolo[4,5-b]pyridine
• EN300-1731191

• Inchi： 1S/C7H5N5O2/c13-12(14)2-1-5-3-6-7(8-4-5)10-11-9-6/h1-4H,(H,8,9,10,11)/b2-1+
• InChI Key： PQPTTYIFYTYMAV-OWOJBTEDSA-N
• SMILES： [O-][N+](/C=C/C1C=NC2C(C=1)=NNN=2)=O

Computed Properties

• Exact Mass: 191.04432442g/mol
• Monoisotopic Mass: 191.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 100Ų

Additional information on 6-(2-nitroethenyl)-3H-1,2,3triazolo4,5-bpyridine

Exploring the Potential of 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2229682-21-5) in Modern Chemistry

The compound 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2229682-21-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. As researchers continue to explore novel heterocyclic compounds, this molecule stands out for its nitroethenyl and triazolopyridine moieties, which contribute to its reactivity and versatility. In this article, we delve into the properties, synthesis, and emerging applications of this compound, while addressing common queries from the scientific community.

One of the most frequently searched questions about 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine revolves around its synthesis. The compound is typically prepared through a multi-step process involving the condensation of nitroethylene derivatives with 3H-1,2,3-triazolo[4,5-b]pyridine precursors. Recent advancements in green chemistry have led to more efficient synthetic routes, reducing the use of hazardous reagents and improving yields. Researchers are particularly interested in optimizing these methods to scale up production for industrial applications.

The nitroethenyl group in 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine is a key functional group that enhances its electron-accepting properties. This characteristic makes the compound a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. With the growing demand for sustainable energy solutions, the exploration of this compound's electronic properties aligns with current trends in renewable energy research.

In the pharmaceutical sector, 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine has shown potential as a scaffold for drug development. Its triazolopyridine core is known to interact with various biological targets, making it a valuable structure in medicinal chemistry. Recent studies have investigated its derivatives as inhibitors of specific enzymes involved in inflammatory and neurodegenerative diseases. This aligns with the increasing focus on precision medicine and targeted therapies in healthcare.

The stability and solubility of 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine are other aspects that researchers frequently examine. The compound demonstrates moderate stability under ambient conditions but may require special storage considerations for long-term preservation. Its solubility profile, which varies across different organic solvents, is crucial for formulation development in both material and pharmaceutical applications. These physicochemical properties are often compared with similar nitro-containing heterocycles in the literature.

Market trends indicate growing interest in specialty chemicals like 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine, particularly in the Asia-Pacific region where pharmaceutical and electronics industries are expanding rapidly. Manufacturers are investing in improved production technologies to meet the anticipated demand. The compound's niche applications in advanced materials and bioconjugation chemistry further contribute to its commercial potential.

From a safety perspective, while 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine is not classified as hazardous under standard regulations, proper handling procedures should still be followed in laboratory settings. This includes using appropriate personal protective equipment and working in well-ventilated areas. The scientific community continues to evaluate its environmental impact as part of broader green chemistry initiatives.

Looking ahead, the future research directions for 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine may focus on developing more sustainable synthetic methods, exploring novel derivatives with enhanced properties, and investigating its mechanism of action in biological systems. As computational chemistry and AI-assisted drug discovery advance, this compound may benefit from in silico screening and molecular modeling approaches to accelerate its development.

For researchers seeking reliable sources of 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine, several specialty chemical suppliers now offer this compound with varying purity grades. The selection of appropriate grade depends on the intended application, with pharmaceutical-grade materials requiring more stringent quality controls. Analytical methods such as HPLC, NMR, and mass spectrometry are typically employed for characterization and quality assurance.

In conclusion, 6-(2-nitroethenyl)-3H-1,2,3-triazolo[4,5-b]pyridine (CAS No. 2229682-21-5) represents an intriguing case study in modern heterocyclic chemistry. Its dual potential in materials science and pharmaceutical research positions it as a compound worth watching in the coming years. As synthetic methodologies improve and application studies progress, we may see this molecule play increasingly important roles in addressing contemporary scientific and technological challenges.